BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of technical grade Direct Brown 95 in
water and organic solvents.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147

A Technical Guide to the Solubility of Direct
Brown 95

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility
characteristics of technical grade Direct Brown 95 (C.l. 30145; CAS No. 16071-86-6). The
following sections detail the solubility of this trisazo dye in aqueous and organic media, outline
experimental protocols for solubility determination, and provide a logical workflow for assessing
its solubility profile.

Executive Summary

Direct Brown 95 is a water-soluble dye with limited solubility in most common organic solvents.
Its solubility is significantly influenced by temperature, particularly in aqueous solutions. This
guide synthesizes available data to provide a clear understanding of its solubility properties,
which is crucial for its application in various industrial and research settings.

Quantitative Solubility Data

The solubility of technical grade Direct Brown 95 in water and selected organic solvents is
summarized in the table below. It is important to note that "technical grade" implies the
presence of impurities, which may affect the measured solubility.
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Solvent Temperature (°C) Solubility

Water 80-85 35 g/L[1][2][31[4]

Water 20 5-10 g/L[5]

Ethanol Ambient Slightly Soluble[1][2][3][4]
Methanol Ambient Slightly Soluble[2]
Acetone Ambient Insoluble[1][2][3][4]

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of Direct Brown 95.
These protocols are based on established methods for dye solubility testing.

Determination of Aqueous Solubility (Flask Method)

This method is adapted from the OECD Guideline 105 for the Testing of Chemicals and is
suitable for substances with solubility above 10-2 g/L.[6][7][8][9][10]

Principle: A saturated solution of Direct Brown 95 is prepared by adding an excess amount of
the dye to water. The mixture is agitated until equilibrium is reached. The concentration of the
dye in the filtered agueous phase is then determined, representing its solubility.

Apparatus:

e Mechanical stirrer or shaker

Constant temperature water bath

Analytical balance

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 pum)

UV-Vis Spectrophotometer

Procedure:
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e Add an excess amount of technical grade Direct Brown 95 to a flask containing deionized
water.

e Place the flask in a constant temperature water bath set to the desired temperature (e.qg.,
20°C and 85°C) and stir the mixture for a sufficient time to reach equilibrium (e.g., 24-48
hours).

 After equilibration, allow the solution to stand to let undissolved particles settle.

o Carefully withdraw a sample of the supernatant and filter it immediately using a 0.45 pm
syringe filter to remove any undissolved dye particles.

e Prepare a series of dilutions of the filtered saturated solution.

e Measure the absorbance of the diluted solutions using a UV-Vis spectrophotometer at the
wavelength of maximum absorbance (Amax) for Direct Brown 95.

o Separately, prepare a calibration curve by measuring the absorbance of a series of standard

solutions of known Direct Brown 95 concentrations.

e Use the calibration curve to determine the concentration of the dye in the saturated solution.

This concentration is the solubility of Direct Brown 95 at the tested temperature.

Determination of Solubility in Organic Solvents
(Gravimetric Method)

This gravimetric method provides a straightforward approach to determining the solubility of
Direct Brown 95 in organic solvents.

Principle: A known volume of a saturated solution of the dye in the organic solvent is
evaporated to dryness, and the mass of the remaining solute is determined.

Apparatus:
 Vials with screw caps

e \ortex mixer or sonicator
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e Centrifuge

e Analytical balance

e Drying oven

Procedure:

Add an excess amount of Direct Brown 95 to a vial containing the organic solvent of interest
(e.g., ethanol, methanol, acetone).

o Seal the vial and agitate the mixture using a vortex mixer or sonicator until saturation is
reached. To ensure equilibrium, this can be done over 24 hours at a controlled temperature.

o Centrifuge the mixture to separate the undissolved solid from the saturated solution.

o Carefully transfer a known volume of the clear supernatant to a pre-weighed, dry evaporating
dish.

» Evaporate the solvent in a drying oven at a temperature below the boiling point of the solvent
until a constant weight of the residue is achieved.

e The mass of the residue represents the amount of Direct Brown 95 dissolved in the known
volume of the solvent. Calculate the solubility in g/L.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates a generalized workflow for determining the solubility of Direct
Brown 95.
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Sample Preparation

Weigh excess Direct Brown 95

:

Add to known volume of solvent

Equili%ration

Agitate at constant temperature

:

Allow undissolved solids to settle

Phase Siparation

Withdraw supernatant

:

Filter (Aqueous) or Centrifuge (Organic)

i Analysis i

Spectrophotometry (Aqueous) Gravimetric Analysis (Organic)

Determine Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility of technical grade Direct Brown 95 in water
and organic solvents.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144147#solubility-of-technical-grade-direct-brown-
95-in-water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


http://www.worlddyevariety.com/direct-dyes/direct-brown-95.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6875055.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6875055_EN.htm
https://emperordye.com/tds/direct-brown-95.html
https://emperordye.com/tds/direct-brown-95.html
https://cameochemicals.noaa.gov/chemical/16150
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.scymaris.com/studies/oecd-105
https://www.benchchem.com/product/b1144147#solubility-of-technical-grade-direct-brown-95-in-water-and-organic-solvents
https://www.benchchem.com/product/b1144147#solubility-of-technical-grade-direct-brown-95-in-water-and-organic-solvents
https://www.benchchem.com/product/b1144147#solubility-of-technical-grade-direct-brown-95-in-water-and-organic-solvents
https://www.benchchem.com/product/b1144147#solubility-of-technical-grade-direct-brown-95-in-water-and-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1144147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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